Cas no 53093-78-0 (3(2H)-ISOQUINOLINONE, 1-CHLORO-)

• Product Name: 3(2H)-ISOQUINOLINONE, 1-CHLORO-
• CAS No: 53093-78-0
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 3288462
• PubChem ID: 19898639
• Update Time: 2025-04-21

3(2H)-ISOQUINOLINONE, 1-CHLORO- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-ISOQUINOLINONE, 1-CHLORO-
• 1-Chloro-3(2h)-isoquinolinone
• CPVNZJSOXIZMEF-UHFFFAOYSA-N
• 1-chloro-3-hydroxyisoquinoline
• 1-chloroisoquinolin-3-ol
• DB-147406
• 53093-78-0
• SCHEMBL7882102

• Inchi： 1S/C9H6ClNO/c10-9-7-4-2-1-3-6(7)5-8(12)11-9/h1-5H,(H,11,12)
• InChI Key： CPVNZJSOXIZMEF-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(N1)=O

Computed Properties

• Exact Mass: 179.0137915Da
• Monoisotopic Mass: 179.0137915Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų